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Compound of Interest

Compound Name: (S)-LY3177833

Cat. No.: B608739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-LY3177833 is a potent and orally active inhibitor of Cell Division Cycle 7 (CDC7) kinase

and the phosphorylation of its substrate, Minichromosome Maintenance Complex Component 2

(pMCM2).[1] With IC50 values of 3.3 nM for CDC7 and 290 nM for pMCM2, it serves as a

critical tool for studying cell cycle regulation and as a potential therapeutic agent in oncology.[1]

Proper dissolution and handling of (S)-LY3177833 are paramount for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving (S)-LY3177833 for in vitro studies due to its high solubilizing capacity for organic

molecules. This document provides detailed protocols for the dissolution of (S)-LY3177833 in

DMSO, information on its stability, and an overview of the relevant signaling pathway.

Chemical Properties and Solubility
(S)-LY3177833 is a small molecule with the molecular formula C₁₆H₁₂FN₅O and a molecular

weight of 309.3 g/mol . Its solubility in various solvents is a critical factor for its use in

experimental settings.

Table 1: Solubility and Storage of (S)-LY3177833
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Parameter Value Reference

Molecular Formula C₁₆H₁₂FN₅O [2]

Molecular Weight 309.3 g/mol [2]

Solubility in DMSO ≥ 30 mg/mL (≥ 96.99 mM) MedChemExpress Datasheet

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
MedChemExpress Datasheet

Experimental Protocols
Materials and Equipment

(S)-LY3177833 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-LY3177833 in DMSO,

a common concentration for in vitro experiments.
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Preparation

1. Weigh (S)-LY3177833

2. Transfer to sterile tube

3. Add appropriate volume of DMSO

4. Dissolve completely (Vortex/Sonicate)

5. Aliquot and Store at -80°C

Click to download full resolution via product page

Caption: Inhibition of the CDC7 signaling pathway by (S)-LY3177833.

Stability and Handling Precautions
Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from

the air. It is crucial to use anhydrous or high-purity DMSO and to minimize the exposure of

the solvent and the stock solution to the atmosphere. The presence of water can affect the

solubility and stability of the compound.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles of the stock solution should be avoided

as they can lead to the degradation of the compound. Aliquoting the stock solution into

single-use volumes is highly recommended.
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Safety: (S)-LY3177833 is a potent bioactive compound. Standard laboratory safety

precautions, including the use of a lab coat, gloves, and safety glasses, should be followed

at all times. All handling should be performed in a well-ventilated area or a chemical fume

hood. Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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